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Compound Name: 1-Octanol-d17

Cat. No.: B043003

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for
deuterated 1-octanol. Due to a scarcity of specific quantitative data for the deuterated form, this
guide also includes solubility data for non-deuterated 1-octanol as a close proxy, alongside
detailed experimental protocols for solubility determination.

Introduction to Deuterated 1-Octanol

Deuterated 1-octanol (CsD1sO) is a form of 1-octanol where hydrogen atoms have been
replaced by their heavier isotope, deuterium. This isotopic labeling makes it a valuable tool in
various scientific applications, including as an internal standard in mass spectrometry and for
studies in nuclear magnetic resonance (NMR) spectroscopy. Understanding its solubility is
critical for its effective use in these applications.

Solubility Data

Comprehensive quantitative solubility data for deuterated 1-octanol in common organic
solvents and water is not readily available in published literature. However, some data for
specific deuterated variants and solvent systems have been reported. For practical purposes,
the solubility of non-deuterated 1-octanol is often used as a reasonable approximation due to
the minor physicochemical differences between the two forms.

Deuterated 1-Octanol Solubility
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The following table summarizes the known solubility information for deuterated 1-octanol.

Deuterated Form

Solvent

Temperature (°C)

Solubility

Dimethyl Sulfoxide

1-Octanol-d17 Not Specified 100 mg/mL][1]
(DMSO)
10% DMSO, 40%
N > 2.5 mg/mL (clear
1-Octanol-d17 PEG300, 5% Tween- Not Specified ]
) solution)[1]
80, 45% Saline
10% DMSO, 90%
_ - = 2.5 mg/mL (clear
1-Octanol-d17 (20% SBE-B-CD in Not Specified )
. solution)[1]
Saline)
10% DMSO, 90% 5 = 2.5 mg/mL (clear
1-Octanol-d17 ) Not Specified )
Corn Oil solution)[1]
1-Octan-d17-ol Chloroform Not Specified Slightly Soluble[2]
1-Octan-d17-ol Methanol Not Specified Slightly Soluble[2]

Non-Deuterated 1-Octanol Solubility

The following table provides a summary of the solubility of non-deuterated 1-octanol in various

solvents, which can be used as an estimate for the deuterated form.
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Solvent Temperature (°C) Solubility

Water 20 0.30 mg/L (very poor)[3]
Water 23 107 g/L (partially soluble)
Water 25 540 mg/L[3]

Water Room Temperature ;gl.jb?e/)[z(])o ML (sparingly
Ethanol Not Specified Miscible[3]

Ether Not Specified Miscible[3]

Chloroform Not Specified Soluble[5][6]

Carbon Tetrachloride Not Specified Soluble[3]

Mineral Oill Not Specified Miscible[3]

Glycerol Not Specified Immiscible[3]

Experimental Protocols for Solubility Determination

A standardized method for determining the solubility of a liquid like deuterated 1-octanol in
various solvents involves the following general steps.

General Experimental Protocol for Qualitative and Semi-
Quantitative Solubility Assessment

This protocol is a common method for an initial assessment of solubility.
» Preparation: Label a series of clean, dry test tubes, one for each solvent to be tested.

e Solvent Addition: Add a fixed volume (e.g., 2 mL) of the desired solvent to each respective
test tube.[7]

e Solute Addition: To each test tube, add a small, measured amount of deuterated 1-octanol
(e.g., 0.1 mL or a specific number of drops).
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e Mixing: Vigorously shake or vortex each test tube for a set period (e.g., 30-60 seconds) to

ensure thorough mixing.

e Observation: Allow the mixtures to stand and observe for any signs of insolubility, such as
the formation of layers, cloudiness, or precipitates.[7]

» Classification:
o Miscible/Soluble: A single, clear liquid phase is observed.
o Partially Soluble: The solution appears cloudy or forms a stable emulsion.
o Insoluble: Two distinct layers are visible.

o Semi-Quantitative Assessment: For a more detailed assessment, the amount of solute can

be incrementally increased until saturation is observed.
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Caption: Experimental workflow for qualitative solubility assessment.
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Advanced Protocol: Karl Fischer Titration for Water
Solubility in Octanol

For precise determination of the solubility of water in a substance like 1-octanol, coulometric
Karl Fischer titration is a highly accurate method.[8]

o Apparatus: A coulometric Karl Fischer titrator.

o Sample Preparation: A known mass of 1-octanol is saturated with water. This can be
achieved by vigorous mixing of the two phases followed by a separation period to allow
excess water to settle.

 Titration: A precise, small volume of the water-saturated octanol is injected into the titration
cell. The instrument then titrates the water present, and the amount is measured with high
precision.

o Calculation: The mass fraction solubility is calculated from the measured mass of water and
the mass of the octanol sample.[8]
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Caption: Workflow for Karl Fischer titration to determine water solubility in 1-octanol.

Factors Influencing Solubility
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The solubility of deuterated 1-octanol, similar to its non-deuterated counterpart, is influenced by
several factors:

o Temperature: Generally, solubility increases with temperature, although this is not universal.
e Pressure: For liquid-liquid systems, pressure has a minimal effect on solubility.

» Polarity of the Solvent: As a relatively nonpolar molecule with a polar hydroxyl group, 1-
octanol's solubility is highest in solvents with similar polarity. It is miscible with many organic
solvents but has low solubility in the highly polar solvent, water.[4][9]

« |sotopic Substitution: While the difference is generally small, the substitution of hydrogen
with deuterium can slightly alter intermolecular interactions (e.g., hydrogen bonding
strength), which may lead to minor differences in solubility compared to the non-deuterated
form.

Conclusion

While specific quantitative solubility data for deuterated 1-octanol remains limited, the data
available for non-deuterated 1-octanol serves as a valuable and practical guide for
researchers. The experimental protocols outlined in this document provide a framework for
determining the solubility of deuterated 1-octanol in specific applications. For highly sensitive
applications, it is recommended that researchers perform their own solubility tests using the
described methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Solubility of Deuterated 1-
Octanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043003#deuterated-1-octanol-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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